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Compound of Interest

Diethyl(6-
Compound Name:

bromohexyl)propanedioate

Cat. No.: B1604916

An In-depth Technical Guide to Diethyl(6-
bromohexyl)propanedioate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl(6-bromohexyl)propanedioate, a
versatile bifunctional reagent crucial in organic synthesis. Its utility spans the development of
novel pharmaceuticals, advanced drug delivery systems, and specialized polymers. This
document details its chemical properties, a robust experimental protocol for its synthesis, and
its subsequent chemical transformations.

Core Compound Data

The fundamental properties of Diethyl(6-bromohexyl)propanedioate are summarized below,
providing a ready reference for experimental planning and analysis.
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Property Value Citations
Molecular Formula C13H23BrOa4 [1112]
Molecular Weight 323.22 g/mol [B1[1]14]
CAS Number 6557-85-3 [3][1][4]
Appearance Colorless Liquid [3]

Boiling Point 336.5 °C at 760 mmHg [1][5]
Density 1.225 g/cm3 [1][5]
Flash Point 157.3°C [1][5]
Refractive Index 1.469 [5]

Experimental Protocols

The synthesis of Diethyl(6-bromohexyl)propanedioate is reliably achieved through the
malonic ester synthesis, a classic method for carbon-carbon bond formation. The following
protocol is adapted from established industrial and laboratory procedures.

Synthesis of Diethyl(6-bromohexyl)propanedioate via
Alkylation

This procedure details the mono-alkylation of diethyl malonate using 1,6-dibromohexane. The
reaction leverages a phase-transfer catalyst to facilitate the reaction between the organic and
inorganic phases, leading to a high yield of the desired product.

Materials:

Diethyl malonate (2.79 mol)

1,6-dibromohexane (8.38 mol)

Potassium carbonate (4.19 mol)

Polyethylene glycol monomethyl ether (M500) (17.6 Q)
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o Tetrabutylammonium bromide (4.5 g)
e Cyclohexane (950 ml)
Procedure:

o Areaction vessel is charged with 2,045 g (8.38 mol) of 1,6-dibromohexane, 579 g (4.19 mol)
of potassium carbonate, 448 g (2.79 mol) of diethyl malonate, 17.6 g of polyethylene glycol
monomethyl ether (M500), 4.5 g of tetrabutylammonium bromide, and 950 ml of
cyclohexane.[3]

e The reaction mixture is stirred vigorously at a controlled temperature. The progress of the
reaction can be monitored by gas chromatography to observe the conversion of diethyl
malonate.

e Upon completion of the reaction (typically when diethyl malonate conversion exceeds 99%),
the mixture is cooled to room temperature.[3]

e The solid potassium carbonate and any other insoluble materials are removed by filtration.
The filter cake is washed with an additional portion of cyclohexane to recover any entrained
product.

o The combined filtrate is then subjected to vacuum distillation to remove the cyclohexane and
excess 1,6-dibromohexane.

e The crude product is purified by fractional distillation under reduced pressure to yield
Diethyl(6-bromohexyl)propanedioate.

Expected Outcome: This process is reported to yield approximately 701 g of Diethyl(6-
bromohexyl)propanedioate, which corresponds to a yield of about 78% with a purity
exceeding 99%.[3]

Chemical Reactivity and Synthetic Utility

Diethyl(6-bromohexyl)propanedioate possesses two distinct reactive sites: the acidic proton
on the malonate backbone and the electrophilic carbon attached to the bromine atom. This dual
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reactivity makes it a valuable intermediate for a variety of subsequent chemical
transformations.

Logical Workflow for Synthesis and Subsequent
Reactions

The following diagram illustrates the synthetic pathway to Diethyl(6-
bromohexyl)propanedioate and its potential downstream applications, showcasing its
versatility as a chemical building block.

Synthesis

Diethyl Malonate + 1,6-Dibromohexane

Alkylation (K2COs, PTC)

y

Diethyl(6-bromohexyl)propanedioate

Subsequent Reactions

Potentjal Products

7-Bromoheptanoic Acid Functlona]lzed Propaned}oates Di-substituted Malonic Esters
(e.g., azides, thiols, amines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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